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Compound of Interest

Compound Name: AT 7519 mesylate

Cat. No.: B1666107

An essential guide for researchers, scientists, and drug development professionals on the
proper disposal procedures for the potent cyclin-dependent kinase inhibitor, AT7519 mesylate.
This document outlines immediate safety and logistical information to ensure operational
integrity and responsible waste management.

AT7519 mesylate is a potent, multi-cyclin-dependent kinase (CDK) inhibitor investigated for its
therapeutic potential.[1][2] As with many kinase inhibitors used in research and drug
development, it is imperative to handle and dispose of this compound with the utmost care to
protect laboratory personnel and the environment. While a specific Safety Data Sheet (SDS) for
the mesylate salt was not identified, an SDS for AT7519 hydrochloride states the compound is
not classified as hazardous under the Globally Harmonized System (GHS). However, given its
potent biological activity and its classification as a cytotoxic agent in research settings, it is best
practice to handle it as a hazardous compound.[3][4]

Personal Protective Equipment (PPE) and Handling

Before beginning any work with AT7519 mesylate, it is crucial to be equipped with the
appropriate Personal Protective Equipment (PPE). This minimizes the risk of exposure through
inhalation, skin contact, or ingestion.[3][5]

Recommended PPE includes:

o Gloves: Nitrile or other chemical-resistant gloves.
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o Eye Protection: Chemical splash goggles or a face shield.
o Lab Coat: A long-sleeved lab coat is mandatory.

» Respiratory Protection: If there is a risk of generating aerosols, an approved respirator
should be used.[6]

All handling of solid AT7519 mesylate and preparation of solutions should be performed in a
certified chemical fume hood or a biological safety cabinet to prevent inhalation of the powder.

[4]

Waste Segregation and Container Management

Proper segregation of waste is a critical step in the safe disposal of AT7519 mesylate. All waste
contaminated with this compound must be treated as hazardous chemical waste.
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Waste Type

Container

Disposal Procedure

Solid Waste

Labeled, sealed, and leak-
proof container specifically for

cytotoxic/chemical waste.

Collect all contaminated solid
materials, such as gloves,
bench paper, and empty vials.
The container should be
clearly labeled with
"Hazardous Waste" and the

chemical name.[7]

Liquid Waste

Labeled, sealed, and shatter-
proof container compatible

with the solvent used.

Collect all solutions containing
AT7519 mesylate. Do not mix
with other incompatible waste
streams. The container must
be clearly labeled with
"Hazardous Waste," the
chemical name, and the
solvent.[7][8]

Sharps Waste

Puncture-resistant sharps

container.

All needles, syringes, and
other sharps contaminated
with AT7519 mesylate should
be disposed of in a designated

sharps container.

Contaminated Labware

Designated container for

hazardous waste.

Glassware and other labware
that cannot be decontaminated
should be disposed of as
hazardous waste.[7] For
reusable glassware, a
thorough decontamination

procedure should be followed.

Step-by-Step Disposal Procedures

« |dentify and Segregate: At the point of generation, identify all waste materials that have come

into contact with AT7519 mesylate. Segregate these materials from regular laboratory trash.

[9]
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e Contain Waste:

o Solids: Place contaminated items like gloves, wipes, and plasticware into a designated,
sealable plastic bag or container labeled as "Hazardous Waste: AT7519 Mesylate."[9]

o Liquids: Pour liquid waste containing AT7519 mesylate into a dedicated, labeled, and
sealed waste container. Ensure the container is compatible with the solvent.

o Sharps: Immediately place all contaminated sharps into a designated sharps container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name, "AT7519 mesylate."[7]

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic. Ensure that incompatible waste types are segregated.[9]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Never dispose of AT7519 mesylate down the drain or in the regular
trash.[6][10]

Spill Management
In the event of a spill, it is important to have a clear and effective cleanup plan.[3]
o Evacuate and Secure: Alert others in the area and restrict access to the spill location.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
recommended PPE, including a respirator if the spill involves a powder.

o Contain the Spill: For liquid spills, use absorbent pads to contain the material. For solid spills,
gently cover the powder with damp paper towels to avoid generating dust.

o Clean the Area: Carefully clean the spill area with an appropriate solvent or detergent
solution, working from the outside in.

o Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as
hazardous waste.[6]
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+ Report the Spill: Report the incident to your laboratory supervisor and EHS office as required
by your institution's policies.[4]
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Caption: Workflow for the proper segregation and disposal of AT7519 mesylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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